2,6,8-tris(methylsulfanyl)-7H-purine

• CAS No.: 39013-71-3
• Molecular Formula: C8H10N4S3
• Molecular Weight: 258.4 g/mol
• IUPAC Name: 2,6,8-tris(methylsulfanyl)-7H-purine
• InChI: InChI=1S/C8H10N4S3/c1-13-6-4-5(10-7(9-4)14-2)11-8(12-6)15-3/h1-3H3,(H,9,10,11,12)
• InChI Key: UZAPFPBAOCDVSF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=NC2=C1NC(=N2)SC)SC

Description

2,6,8-Tris(methylsulfanyl)-7H-purine is a purine derivative characterized by methylsulfanyl (-SCH₃) substituents at positions 2, 6, and 8 of the purine core. This compound is structurally distinct due to its sulfur-containing functional groups, which confer unique electronic and steric properties.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Physicochemical Comparisons

The table below highlights key differences between 2,6,8-tris(methylsulfanyl)-7H-purine and selected purine derivatives:

Compound Name	Molecular Formula	Substituents (Positions)	Molecular Weight (g/mol)	Key Properties/Applications
2,6,8-Tris(methylsulfanyl)-7H-purine	C₇H₉N₄S₃	-SCH₃ (2,6,8)	245.37	High lipophilicity; potential kinase inhibition
2,6,8-Trichloro-7H-purine	C₄HCl₃N₄	-Cl (2,6,8)	197.44	Reactive intermediate; used in nucleophilic substitutions
Etophylline	C₉H₁₂N₄O₃	-OCH₂CH₂OH (7), -CH₃ (1,3)	224.22	Bronchodilator; xanthine derivative with oxygen substituents
7-Methyladenine	C₆H₇N₅	-CH₃ (7), -NH₂ (6)	149.15	DNA repair substrate; methyltransferase interactions
7-Methyl-1H-purine-2,6,8-trione	C₆H₆N₄O₃	=O (2,6,8), -CH₃ (7)	182.14	Polar; oxidized purine core with trione structure

Key Observations:

• Substituent Effects :

  • Electron Withdrawing vs. Donating : Chlorine (-Cl) in 2,6,8-trichloro-7H-purine is electron-withdrawing, enhancing reactivity in substitution reactions, whereas methylsulfanyl (-SCH₃) is electron-donating, increasing stability and lipophilicity .
  • Biological Interactions : The -NH₂ group in 7-methyladenine facilitates hydrogen bonding in DNA repair, while sulfur in the target compound may favor hydrophobic interactions in enzyme binding .

• Synthetic Considerations :

  • Chlorinated analogs (e.g., 2,6,8-trichloro-7H-purine) are common intermediates for introducing diverse substituents via nucleophilic displacement. In contrast, methylsulfanyl groups may require specialized thiolation reagents .
  • Isomer separation challenges, as seen in the synthesis of 7-allylpurines (), suggest that bulky substituents (e.g., -SCH₃) could complicate purification .

Stability and Reactivity

• Chlorinated Analogs : Prone to hydrolysis under basic or nucleophilic conditions due to labile C-Cl bonds .